2,4,6,8,10,12,14,16-Octaoxaheptadecane

• CAS No.: 13353-04-3
• Molecular Formula: C9H20O8
• Molecular Weight: 256.251
• IUPAC Name: methoxy(methoxymethoxymethoxymethoxymethoxymethoxymethoxy)methane
• InChI: InChI=1S/C9H20O8/c1-10-3-12-5-14-7-16-9-17-8-15-6-13-4-11-2/h3-9H2,1-2H3
• InChI Key: PCGQGRSPGOZXTL-UHFFFAOYSA-N
• SMILES: COCOCOCOCOCOCOCOC
• Synonyms: 2,4,6,8,10,12,14,16-Octaoxaheptadecane

Description

2,4,6,8,10,12,14,16-Octaoxaheptadecane is a polyether compound characterized by a 17-carbon backbone (heptadecane) with eight oxygen atoms inserted at alternating positions (2,4,6,8,10,12,14,16). Its molecular formula is C₁₇H₃₄O₈, reflecting a highly oxygenated structure. This compound belongs to the class of linear polyethers, where oxygen atoms form ether linkages (-O-) between methylene (-CH₂-) groups.

The structural regularity of alternating oxygen and carbon units distinguishes it from branched alkanes or cyclic ethers. However, experimental data on its physicochemical properties (e.g., melting point, critical micelle concentration) are sparse in the provided literature, necessitating extrapolation from structurally analogous compounds.

Comparison with Similar Compounds

Polyethers and Oxygenated Hydrocarbons

• Polyethylene Glycol (PEG) : PEGs are polyethers with repeating ethylene oxide (-CH₂CH₂O-) units. Unlike Octaoxaheptadecane, PEGs are polymers with variable chain lengths, leading to tunable properties like water solubility and thermal stability. Octaoxaheptadecane’s fixed oxygen-to-carbon ratio may limit its versatility compared to PEGs but could offer advantages in reproducibility for specific applications .
• 3,27-Dioxa-2,28-disilanonacosane: This compound (from ) contains silicon atoms alongside ether linkages, which may enhance thermal stability but reduce biocompatibility compared to purely carbon-oxygen polyethers like Octaoxaheptadecane .

Branched Alkanes

• 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16-Hexadecamethylheptadecane (CAS 61693-08-1): A highly branched alkane with 16 methyl groups. Unlike Octaoxaheptadecane, it lacks oxygen, resulting in nonpolar characteristics. This makes it insoluble in water but suitable as a lubricant or hydrophobic coating agent.

Physicochemical Properties (Hypothetical Comparison)

Compound Name	Molecular Formula	Oxygen Content	Boiling Point (°C)*	Water Solubility*	Applications
2,4,6,8,10,12,14,16-Octaoxaheptadecane	C₁₇H₃₄O₈	32% (8 O)	~250–300 (est.)	Moderate	Surfactants, specialty solvents
Polyethylene Glycol (PEG-400)	(C₂H₄O)ₙ	35.7%	250–300	High	Pharmaceuticals, cosmetics
Hexadecamethylheptadecane	C₁₇H₃₆	0%	~300–320	Insoluble	Lubricants, coatings
1,4-Dioxane	C₄H₈O₂	36.4%	101	Miscible	Industrial solvent